Cas no 34232-24-1 (1,4-Naphthalenedione, 5,8-dihydroxy-2-(4-hydroxy-4-methylpentyl)-)

34232-24-1 structure
Product name:1,4-Naphthalenedione, 5,8-dihydroxy-2-(4-hydroxy-4-methylpentyl)-
CAS No:34232-24-1
MF:C16H18O5
MW:290.311125278473
CID:1461646
1,4-Naphthalenedione, 5,8-dihydroxy-2-(4-hydroxy-4-methylpentyl)- Chemical and Physical Properties
Names and Identifiers
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- 1,4-Naphthalenedione, 5,8-dihydroxy-2-(4-hydroxy-4-methylpentyl)-
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- Inchi: 1S/C16H18O5/c1-16(2,21)7-3-4-9-8-12(19)13-10(17)5-6-11(18)14(13)15(9)20/h5-6,8,17-18,21H,3-4,7H2,1-2H3
- InChI Key: LFKCCNIPMWQFMT-UHFFFAOYSA-N
- SMILES: CC(CCCC1C(=O)C2C(=C(C=CC=2O)O)C(=O)C=1)(O)C
Computed Properties
- Exact Mass: 290.11544
Experimental Properties
- Density: 1.328±0.06 g/cm3(Predicted)
- Boiling Point: 549.5±50.0 °C(Predicted)
- PSA: 94.83
- pka: 7.42±0.20(Predicted)
1,4-Naphthalenedione, 5,8-dihydroxy-2-(4-hydroxy-4-methylpentyl)- Related Literature
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Ming Cheng,Chenhao Yao,Yihan Cao,Qi Wang,Yi Pan,Juli Jiang,Leyong Wang Chem. Commun., 2016,52, 8715-8718
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Wei Wang,Chen Chen,Xiaoxiao Li,Shiying Wang,Xiliang Luo Chem. Commun., 2015,51, 9109-9112
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George K. Tsikalas,Penelope Lazarou,Emmanuel Klontzas,Spiros A. Pergantis,Ioannis Spanopoulos,Pantelis N. Trikalitis,George E. Froudakis,Haralambos E. Katerinopoulos RSC Adv., 2014,4, 693-696
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Nai-Chia Chen,Po-Yi Huang,Chien-Chen Lai,Yi-Hung Liu,Yu Wang,Shie-Ming Peng,Sheng-Hsien Chiu Chem. Commun., 2007, 4122-4124
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R. J. Braham,A. T. Harris Phys. Chem. Chem. Phys., 2013,15, 12373-12385
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Nirban Jana,Dibyangana Parbat,Barnali Mondal,Supriya Das J. Mater. Chem. A, 2019,7, 9120-9129
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Miqiu Kong,Ronald G. Larson Soft Matter, 2015,11, 1572-1581
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Darren J. Dixon,Christopher I. Harding,Steven V. Ley,D. Matthew G. Tilbrook Chem. Commun., 2003, 468-469
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